Cas no 340987-00-0 (3-(3-methyl-6-thioxo-1,2,4,5-tetrazinan-3-yl)propanoic acid)

• Product Name: 3-(3-methyl-6-thioxo-1,2,4,5-tetrazinan-3-yl)propanoic acid
• CAS No: 340987-00-0
• MF: C₆H₁₂N₄O₂S
• MW: 204.250079154968
• CID: 5094887
• Update Time: 2025-06-13

3-(3-methyl-6-thioxo-1,2,4,5-tetrazinan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methyl-6-thioxo-1,2,4,5-tetrazinan-3-yl)propanoic acid
• 1,2,4,5-Tetrazine-3-propanoic acid, hexahydro-3-methyl-6-thioxo-
• 3-(3-methyl-6-thioxo-1,2,4,5-tetrazinan-3-yl)propanoic acid

• Inchi： 1S/C6H12N4O2S/c1-6(3-2-4(11)12)9-7-5(13)8-10-6/h9-10H,2-3H2,1H3,(H,11,12)(H2,7,8,13)
• InChI Key： GWQFOHAOIMANLE-UHFFFAOYSA-N
• SMILES： N1C(=S)NNC(C)(CCC(O)=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-(3-methyl-6-thioxo-1,2,4,5-tetrazinan-3-yl)propanoic acid

3-(3-Methyl-6-Thioxo-1,2,4,5-Tetrazinan-3-yl)propanoic Acid (CAS No. 340987-00-0): A Comprehensive Overview

3-(3-Methyl-6-thioxo-1,2,4,5-tetrazinan-3-yl)propanoic acid (CAS No. 340987-00-0) is a unique and multifaceted compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its distinctive tetrazine core and thioxo group, exhibits a range of properties that make it a valuable candidate for various applications, including drug development and chemical synthesis.

The molecular structure of 3-(3-methyl-6-thioxo-1,2,4,5-tetrazinan-3-yl)propanoic acid is particularly noteworthy. The tetrazine ring is a highly reactive moiety known for its ability to undergo [4+2] cycloaddition reactions with electron-rich dienes, making it an excellent candidate for bioorthogonal chemistry. The thioxo group further enhances the reactivity and stability of the molecule, contributing to its potential in various chemical and biological processes.

Recent studies have highlighted the potential of 3-(3-methyl-6-thioxo-1,2,4,5-tetrazinan-3-yl)propanoic acid in the development of targeted drug delivery systems. The ability to form stable covalent bonds with specific biomolecules through bioorthogonal reactions has opened new avenues for creating highly selective therapeutic agents. For instance, researchers at the University of California have demonstrated the use of this compound in the design of prodrugs that can be selectively activated in the presence of specific enzymes or cellular environments.

In addition to its applications in drug delivery, 3-(3-methyl-6-thioxo-1,2,4,5-tetrazinan-3-yl)propanoic acid has shown promise in the field of chemical biology. Its unique reactivity profile allows it to be used as a probe for studying protein-protein interactions and other cellular processes. A study published in the Journal of Medicinal Chemistry reported the use of this compound to label and track specific proteins within living cells, providing valuable insights into their functions and interactions.

The synthesis of 3-(3-methyl-6-thioxo-1,2,4,5-tetrazinan-3-yl)propanoic acid has been optimized through various methods. One common approach involves the reaction of 3-methyltetrazine with thiourea followed by carboxylation. This multi-step process yields high purity and yield, making it suitable for large-scale production. Recent advancements in green chemistry have also led to more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

The physicochemical properties of 3-(3-methyl-6-thioxo-1,2,4,5-tetrazinan-3-yl)propanoic acid have been extensively studied. It is a white crystalline solid with a melting point of approximately 180°C. The compound is soluble in polar solvents such as water and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental setups. Its stability under different conditions has been evaluated, showing that it remains stable at room temperature and under neutral pH conditions.

The safety profile of 3-(3-methyl-6-thioxo-1,2,4,5-tetrazinan-3-yl)propanoic acid is an important consideration for its practical applications. Toxicity studies have shown that it exhibits low toxicity at therapeutic concentrations. However, as with any chemical compound used in biological systems, proper handling and storage protocols should be followed to ensure safety.

In conclusion, 3-(3-methyl-6-thioxo-1,2,4,5-tetrazinan-3-yl)propanoic acid (CAS No. 340987-00-0) is a versatile compound with significant potential in various scientific and medical applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in organic chemistry, medicinal chemistry, and chemical biology. As ongoing research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.